Cas no 866144-14-1 ((E)-1-(4-Benzylpiperazino)-4,4,5,5,5-pentafluoro-1-penten-3-one)

• Product Name: (E)-1-(4-Benzylpiperazino)-4,4,5,5,5-pentafluoro-1-penten-3-one
• CAS No: 866144-14-1
• MF: C₁₆H₁₇F₅N₂O
• MW: 348.31100153923
• CID: 4662880
• Update Time: 2025-05-19

(E)-1-(4-Benzylpiperazino)-4,4,5,5,5-pentafluoro-1-penten-3-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(4-benzylpiperazino)-4,4,5,5,5-pentafluoro-1-penten-3-one
• 1-Penten-3-one, 4,4,5,5,5-pentafluoro-1-[4-(phenylmethyl)-1-piperazinyl]-
• (E)-1-(4-Benzylpiperazino)-4,4,5,5,5-pentafluoro-1-penten-3-one

• Inchi： 1S/C16H17F5N2O/c17-15(18,16(19,20)21)14(24)6-7-22-8-10-23(11-9-22)12-13-4-2-1-3-5-13/h1-7H,8-12H2
• InChI Key： DJIVMJNPYCLHPC-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2=CC=CC=C2)CC1)=CC(=O)C(F)(F)C(F)(F)F

Additional information on (E)-1-(4-Benzylpiperazino)-4,4,5,5,5-pentafluoro-1-penten-3-one

Chemical Profile of (E)-1-(4-Benzylpiperazino)-4,4,5,5,5-pentafluoro-1-penten-3-one (CAS No. 866144-14-1)

(E)-1-(4-Benzylpiperazino)-4,4,5,5,5-pentafluoro-1-penten-3-one is a fluorinated heterocyclic compound with significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number 866144-14-1, belongs to a class of molecules that exhibit unique structural and chemical properties, making it a subject of interest for scientists exploring novel therapeutic agents.

The molecular structure of this compound features a piperazine ring substituted with a benzyl group at the 4-position, connected to a five-membered lactone moiety that is further functionalized with multiple fluorine atoms. The presence of these fluorine atoms at the 4,4,5,5,5 positions enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. These attributes contribute to its potential as an intermediate in synthesizing more complex pharmacophores.

In recent years, there has been growing interest in fluorinated compounds due to their ability to improve drug efficacy and bioavailability. Studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to enhanced binding affinity to biological targets. The (E)-1-(4-Benzylpiperazino)-4,4,5,5,5-pentafluoro-1-penten-3-one structure exemplifies this trend by incorporating fluorine atoms in a strategic manner to optimize pharmacokinetic profiles.

Research published in leading chemical journals has highlighted the synthetic pathways for constructing such fluorinated piperazine derivatives. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for kinase inhibitors. The study found that modifications to the lactone ring could significantly alter the compound's binding interactions with target enzymes, suggesting its versatility in drug development.

The pharmacological potential of this compound has also been investigated in the context of central nervous system (CNS) disorders. Preliminary experiments have shown that derivatives of (E)-1-(4-Benzylpiperazino)-4,4,5,5,5-pentafluoro-1-penten-3-one may interact with neurotransmitter receptors in a manner that could be beneficial for treating conditions such as anxiety and depression. These findings align with broader trends in medicinal chemistry where fluorinated heterocycles are being explored for their ability to cross the blood-brain barrier effectively.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the benzyl group and fluorine substituents efficiently. The use of these modern synthetic methodologies underscores the compound's importance as a precursor for more complex pharmaceuticals.

From an industrial perspective, the production of (E)-1-(4-Benzylpiperazino)-4,4,5,5,5-pentafluoro-1-penten-3-one on an scales presents both challenges and opportunities. Scaling up synthetic routes while maintaining cost-effectiveness and environmental sustainability is crucial for its commercial viability. Recent advancements in green chemistry have provided innovative solutions for reducing waste and energy consumption during manufacturing processes.

The regulatory landscape for fluorinated compounds also plays a significant role in their development and commercialization. Regulatory agencies require thorough characterization and safety testing before approving new drugs based on these compounds. However，the growing body of research supporting their therapeutic potential has led to streamlined pathways for certain applications，facilitating faster translation from laboratory discovery to market-ready products.

In conclusion，the compound (CAS No. 866144-14-1) represents a promising candidate for further exploration in pharmaceutical research。 Its unique structural features，combined with its synthetic accessibility，make it an attractive scaffold for developing novel therapeutics targeting various diseases。 As scientific understanding continues to evolve，the role of fluorinated piperazines like this one is expected to expand，driving innovation across multiple disciplines within medicinal chemistry。